N-(Carboxymethyl)-N-(phosphonomethyl)-5-aminoshikimate-3-phosphate
N-(Carboxymethyl)-N-(phosphonomethyl)-5-aminoshikimate-3-phosphate
Brand Name:
Vulcanchem
CAS No.:
149453-95-2
VCID:
VC21126268
InChI:
InChI=1S/C10H17NO12P2/c12-8(13)3-11(4-24(17,18)19)6-1-5(10(15)16)2-7(9(6)14)23-25(20,21)22/h2,6-7,9,14H,1,3-4H2,(H,12,13)(H,15,16)(H2,17,18,19)(H2,20,21,22)/t6-,7-,9+/m1/s1
SMILES:
C1C(C(C(C=C1C(=O)O)OP(=O)(O)O)O)N(CC(=O)O)CP(=O)(O)O
Molecular Formula:
C10H17NO12P2
Molecular Weight:
405.19 g/mol
N-(Carboxymethyl)-N-(phosphonomethyl)-5-aminoshikimate-3-phosphate
CAS No.: 149453-95-2
Cat. No.: VC21126268
Molecular Formula: C10H17NO12P2
Molecular Weight: 405.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149453-95-2 |
|---|---|
| Molecular Formula | C10H17NO12P2 |
| Molecular Weight | 405.19 g/mol |
| IUPAC Name | (3R,4S,5R)-5-[carboxymethyl(phosphonomethyl)amino]-4-hydroxy-3-phosphonooxycyclohexene-1-carboxylic acid |
| Standard InChI | InChI=1S/C10H17NO12P2/c12-8(13)3-11(4-24(17,18)19)6-1-5(10(15)16)2-7(9(6)14)23-25(20,21)22/h2,6-7,9,14H,1,3-4H2,(H,12,13)(H,15,16)(H2,17,18,19)(H2,20,21,22)/t6-,7-,9+/m1/s1 |
| Standard InChI Key | PQLOPNDFAZZBHL-BHNWBGBOSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@@H](C=C1C(=O)O)OP(=O)(O)O)O)N(CC(=O)O)CP(=O)(O)O |
| SMILES | C1C(C(C(C=C1C(=O)O)OP(=O)(O)O)O)N(CC(=O)O)CP(=O)(O)O |
| Canonical SMILES | C1C(C(C(C=C1C(=O)O)OP(=O)(O)O)O)N(CC(=O)O)CP(=O)(O)O |
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